![molecular formula C25H28N2 B5217482 1-benzyl-N-(diphenylmethyl)-4-piperidinamine](/img/structure/B5217482.png)
1-benzyl-N-(diphenylmethyl)-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-benzyl-N-(diphenylmethyl)-4-piperidinamine, also known as Difenoxin, is a synthetic opioid used as an antidiarrheal medication. It is a Schedule II controlled substance in the United States due to its potential for abuse and addiction. In recent years, there has been a growing interest in the scientific research of Difenoxin due to its potential use as a treatment for various medical conditions.
Mechanism of Action
1-benzyl-N-(diphenylmethyl)-4-piperidinamine works by binding to the mu-opioid receptors in the brain, which are responsible for the regulation of pain and pleasure. By binding to these receptors, this compound can reduce pain and produce feelings of euphoria. However, it also has the potential for abuse and addiction.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and nausea. It can also cause constipation and other gastrointestinal side effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-N-(diphenylmethyl)-4-piperidinamine in lab experiments is its potency and specificity for the mu-opioid receptor. However, its potential for abuse and addiction makes it difficult to use in certain types of experiments, and its effects on other physiological systems can make it challenging to isolate specific effects.
Future Directions
There are several potential future directions for research on 1-benzyl-N-(diphenylmethyl)-4-piperidinamine. One area of interest is its potential use as a treatment for pain and other medical conditions, particularly in cases where other treatments have been ineffective or have produced unwanted side effects. Another area of interest is its potential as an anti-inflammatory agent, which could have applications in the treatment of various inflammatory diseases. Finally, there is ongoing research into the mechanisms of action of this compound and its effects on various physiological systems, which could lead to a better understanding of its potential uses and limitations.
Synthesis Methods
1-benzyl-N-(diphenylmethyl)-4-piperidinamine is synthesized by the reaction of benzyl chloride and diphenylmethylamine to form 1-benzyl-N-(diphenylmethyl)piperidine, which is then converted to this compound through a reaction with acetic anhydride and hydrochloric acid.
Scientific Research Applications
1-benzyl-N-(diphenylmethyl)-4-piperidinamine has been studied for its potential use in the treatment of various medical conditions, including pain, depression, and anxiety. It has also been investigated for its potential as an anti-inflammatory agent and as a treatment for opioid addiction.
properties
IUPAC Name |
N-benzhydryl-1-benzylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2/c1-4-10-21(11-5-1)20-27-18-16-24(17-19-27)26-25(22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,24-26H,16-20H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKTXYHVFQNNWLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(C2=CC=CC=C2)C3=CC=CC=C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.